N-(2-(cyclohex-1-en-1-yl)ethyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

Specification

• CAS No.: 1021119-57-2
• Molecular Formula: C24H28N4O3S2
• Molecular Weight: 484.63
• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-1-(1,1-dioxothiolan-3-yl)-3-methyl-6-thiophen-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide
• Standard InChI: InChI=1S/C24H28N4O3S2/c1-16-22-19(24(29)25-11-9-17-6-3-2-4-7-17)14-20(21-8-5-12-32-21)26-23(22)28(27-16)18-10-13-33(30,31)15-18/h5-6,8,12,14,18H,2-4,7,9-11,13,15H2,1H3,(H,25,29)
• Standard InChI Key: SJXVSFFNCHRKLC-UHFFFAOYSA-N
• SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=CS3)C(=O)NCCC4=CCCCC4)C5CCS(=O)(=O)C5

Introduction

The compound N-(2-(cyclohex-1-en-1-yl)ethyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a complex organic molecule with a diverse set of functional groups, including a cyclohexenyl moiety, a tetrahydrothiophene dioxide, a thiophene ring, and a pyrazolopyridine core. This compound is likely synthesized for its potential biological or chemical properties, given its structural complexity.

Chemical Formula and Molecular Weight

The chemical formula for this compound is not explicitly provided in the search results, but based on its name, it can be deduced to be C$_{25}$H$_{28}$N$_{4}$O$_{4}$S$_{2}$. The molecular weight would be approximately 492 g/mol, calculated from the sum of atomic masses of its constituent elements.

Synthesis

The synthesis of such a compound typically involves multiple steps, including the formation of the pyrazolopyridine core, introduction of the thiophene and tetrahydrothiophene dioxide moieties, and attachment of the cyclohexenyl group. Specific synthesis details are not provided in the available literature.

Potential Applications

Given its structural complexity, this compound might be explored for various applications, including:

• Pharmaceuticals: The presence of a pyrazolopyridine core and thiophene rings suggests potential biological activity, such as anti-inflammatory or antimicrobial properties.

• Materials Science: The compound's unique structure might be useful in the development of new materials with specific optical or electrical properties.

Research Findings

While specific research findings on this exact compound are not available, similar compounds with pyrazolopyridine and thiophene moieties have shown promising biological activities. For example, thiophene derivatives have been explored for their fungicidal properties.

Data Tables

Property	Value
Chemical Formula	C$_{25}$H$_{28}$N$_{4}$O$_{4}$S$_{2}$
Molecular Weight	Approximately 492 g/mol
Melting Point	Not available
Boiling Point	Not available
Density	Not available